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Compound of Interest

Compound Name:

2-

(Hydroxymethyl)benzo[b]thiophen

e

Cat. No.: B101068 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the known physicochemical properties of

2-(Hydroxymethyl)benzo[b]thiophene, a heterocyclic compound of interest in organic

synthesis and medicinal chemistry. This document summarizes its melting point, addresses the

availability of its boiling point, and provides standardized experimental protocols for these

determinations.

Core Physicochemical Data
The physical properties of 2-(Hydroxymethyl)benzo[b]thiophene are crucial for its application

in research and development. The following table summarizes the available data for its melting

point.

Property Value (°C)

Melting Point 98 - 102

Note: An experimentally determined boiling point for 2-(Hydroxymethyl)benzo[b]thiophene is

not readily available in the reviewed scientific literature. It is advisable to determine this

property experimentally if required for a specific application.
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Experimental Protocols
Accurate determination of melting and boiling points is fundamental for the characterization and

purity assessment of chemical compounds. The following are detailed, generalized

methodologies for these measurements.

Melting Point Determination
The melting point of a solid is the temperature at which it transitions from a solid to a liquid

state. For a pure crystalline solid, this transition occurs over a narrow temperature range.

Apparatus:

Melting point apparatus (e.g., Thiele tube or digital melting point device)

Capillary tubes (sealed at one end)

Thermometer

Mortar and pestle

Heating medium (e.g., mineral oil for Thiele tube)

Procedure:

Sample Preparation: A small amount of the crystalline 2-
(Hydroxymethyl)benzo[b]thiophene is finely ground using a mortar and pestle.

Capillary Loading: The open end of a capillary tube is tapped into the powdered sample, and

the tube is then inverted and tapped gently to pack the sample into the sealed end. A sample

height of 2-3 mm is optimal.

Apparatus Setup:

Thiele Tube: The capillary tube is attached to a thermometer, with the sample aligned with

the thermometer bulb. The assembly is then placed in a Thiele tube containing a heating

oil.
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Digital Apparatus: The capillary tube is inserted into the heating block of the digital melting

point apparatus.

Heating: The apparatus is heated gently, with the temperature rise slowed to 1-2 °C per

minute as the expected melting point is approached.[1]

Observation: The temperature at which the first drop of liquid appears is recorded as the

beginning of the melting range. The temperature at which the entire sample becomes a clear

liquid is recorded as the end of the melting range.[2]

Boiling Point Determination
The boiling point is the temperature at which the vapor pressure of a liquid equals the

surrounding atmospheric pressure.

Apparatus:

Small test tube

Capillary tube (sealed at one end)

Thermometer

Heating bath (e.g., oil bath or heating block)

Beaker

Procedure:

Sample Preparation: A small volume (a few milliliters) of the liquid compound is placed into a

small test tube.[3]

Capillary Insertion: A capillary tube, sealed at one end, is placed into the test tube with the

open end submerged in the liquid.[4][5]

Apparatus Setup: The test tube is attached to a thermometer, with the bulb of the

thermometer positioned alongside the test tube, and the entire assembly is immersed in a

heating bath.[3]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 6 Tech Support

https://www.jove.com/v/10356/melting-point-determination-of-solid-organic-compounds
https://byjus.com/chemistry/determination-of-melting-point-of-an-organic-compound/
https://cdn.juniata.edu/documents/departments/sim/_Labs-and-Equipment/Chemistry/Physical-Properties/Procedural-Labs/Determination%20of%20Boiling%20Points.doc
https://www.geeksforgeeks.org/chemistry/determination-of-boiling-point-of-organic-compounds/
https://byjus.com/chemistry/determination-of-boiling-point-of-an-organic-compound-experiment/
https://cdn.juniata.edu/documents/departments/sim/_Labs-and-Equipment/Chemistry/Physical-Properties/Procedural-Labs/Determination%20of%20Boiling%20Points.doc
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b101068?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Heating: The heating bath is heated gently. As the liquid heats, air trapped in the capillary

tube will be expelled, seen as a stream of bubbles.[6]

Observation: The heating is discontinued once a steady stream of bubbles emerges from the

capillary. As the liquid cools, the bubbling will slow and stop. The temperature at which the

liquid just begins to enter the capillary tube is recorded as the boiling point.[6][7]

Synthesis Pathway of 2-
(Hydroxymethyl)benzo[b]thiophene
The following diagram illustrates a common laboratory synthesis of 2-
(Hydroxymethyl)benzo[b]thiophene from ethyl benzo[b]thiophene-2-carboxylate via

reduction with lithium aluminum hydride (LiAlH₄) in tetrahydrofuran (THF).[8]

Reactants

Solvent

Product

Ethyl benzo[b]thiophene-2-carboxylate

2-(Hydroxymethyl)benzo[b]thiophene

Reduction

Lithium Aluminum Hydride (LiAlH₄)

Tetrahydrofuran (THF)

Reaction Medium

Click to download full resolution via product page

Caption: Synthesis of 2-(Hydroxymethyl)benzo[b]thiophene.
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Biological Significance of the Benzo[b]thiophene
Scaffold
The benzo[b]thiophene core is a prominent scaffold in medicinal chemistry, recognized for its

diverse pharmacological activities. Derivatives of benzo[b]thiophene have been investigated for

a wide range of therapeutic applications, including as antimicrobial, anti-inflammatory,

anticancer, and antiviral agents.[9][10][11][12] The structural similarity of this scaffold to

biologically active molecules makes it a valuable starting point for the design and development

of new therapeutic agents.[11]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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